Cas no 479685-04-6 (2-chloro-6-[(3-chlorophenyl)methoxy]pyrazine)

• Product Name: 2-chloro-6-[(3-chlorophenyl)methoxy]pyrazine
• CAS No: 479685-04-6
• MF: C₁₁H₈Cl₂N₂O
• MW: 255.10002040863
• MDL: MFCD20233651
• CID: 1083139
• PubChem ID: 22481986
• Update Time: 2025-05-22

2-chloro-6-[(3-chlorophenyl)methoxy]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-((3-chlorobenzyl)oxy)pyrazine
• 2-Chloro-6-[(3-chlorobenzyl)oxy]pyrazine
• 2-chloro-6-[(3-chlorophenyl)methoxy]pyrazine
• 3-chloro-5-(3-chloro-benzyloxy)-pyrazine
• EN300-85798
• SCHEMBL6287266
• UOCCVVGLNZWUSU-UHFFFAOYSA-N
• Z1238515198
• 479685-04-6
• AKOS013893606
• DB-355877

• MDL： MFCD20233651
• Inchi： 1S/C11H8Cl2N2O/c12-9-3-1-2-8(4-9)7-16-11-6-14-5-10(13)15-11/h1-6H,7H2
• InChI Key： UOCCVVGLNZWUSU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)COC1C=NC=C(N=1)Cl

Computed Properties

• Exact Mass: 254.0013683g/mol
• Monoisotopic Mass: 254.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-chloro-6-[(3-chlorophenyl)methoxy]pyrazine

Introduction to 2-Chloro-6-[(3-Chlorophenyl)Methoxy]Pyrazine (CAS No: 479685-04-6)

The compound 2-Chloro-6-[(3-Chlorophenyl)Methoxy]Pyrazine (CAS No: 479685-04-6) is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. This compound belongs to the pyrazine family, a class of heterocyclic aromatic compounds known for their versatility in chemical synthesis and their role as building blocks in drug discovery and agrochemical development.

Pyrazine, a six-membered ring containing two nitrogen atoms at positions 1 and 4, serves as the core structure of this compound. The substitution pattern of this molecule is particularly intriguing: a chlorine atom at position 2 and a methoxy group attached to a chlorophenyl ring at position 6. This specific substitution pattern not only enhances the molecule's stability but also imparts unique electronic properties that make it an attractive candidate for various applications.

Recent advancements in synthetic chemistry have enabled the precise control of such complex structures, allowing researchers to explore the full potential of 2-Chloro-6-[(3-Chlorophenyl)Methoxy]Pyrazine in diverse fields. For instance, studies have shown that this compound exhibits promising activity as an agrochemical, particularly in pest control applications. Its ability to interfere with specific enzymatic pathways in target organisms has been highlighted in several recent publications, underscoring its potential as a next-generation pesticide.

In the pharmaceutical sector, 2-Chloro-6-[(3-Chlorophenyl)Methoxy]Pyrazine has been investigated for its potential as a lead compound in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Researchers have reported that this compound can modulate key cellular pathways, making it a valuable tool for exploring novel therapeutic strategies.

Moreover, the unique electronic properties of this compound have led to its exploration in materials science applications, such as organic electronics and photovoltaics. Its ability to act as an electron-deficient acceptor material in organic solar cells has been demonstrated in recent studies, highlighting its potential role in advancing renewable energy technologies.

The synthesis of 2-Chloro-6-[(3-Chlorophenyl)Methoxy]Pyrazine involves a multi-step process that typically begins with the preparation of pyrazine derivatives followed by selective substitution reactions to introduce the desired functional groups. Recent innovations in catalytic methods and green chemistry have significantly improved the efficiency and sustainability of these synthesis routes, making large-scale production more feasible.

From an environmental standpoint, understanding the behavior of 2-Chloro-6-[(3-Chlorophenyl)Methoxy]Pyrazine in different ecosystems is crucial for assessing its safety and ecological impact. Studies on its biodegradation pathways and bioaccumulation potential are currently underway, with preliminary findings suggesting that it undergoes rapid degradation under aerobic conditions, reducing its environmental footprint.

In conclusion, 2-Chloro-6-[(3-Chlorophenyl)Methoxy]Pyrazine (CAS No: 479685-04-6) represents a fascinating example of how tailored molecular design can lead to compounds with multifaceted applications across various industries. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.